2-Benzylthio-5-methylbenzoic acid

• CAS No.: 24155-86-0
• Molecular Formula: C15H14O2S
• Molecular Weight: 258.3 g/mol
• IUPAC Name: 2-benzylsulfanyl-5-methylbenzoic acid
• InChI: InChI=1S/C15H14O2S/c1-11-7-8-14(13(9-11)15(16)17)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,17)
• InChI Key: ZUUSJUMOXCIBBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)SCC2=CC=CC=C2)C(=O)O

Description

2-Benzylthio-5-methylbenzoic acid is a useful research compound. Its molecular formula is C15H14O2S and its molecular weight is 258.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4.15 g. (0.030 moles) of potassium carbonate in 50 ml. of water is successively added 100 ml. of ethanol, 5.05 g. (0.030 moles) of 5-methyl-2-mercaptobenzoic acid, and 3.8 g. (0.030 moles) of benzyl chloride. After the evolution of carbon dioxide ceases (about 10 minutes), the mixture is refluxed on a steam bath for one hour. The mixture is cooled, and the major portion of the solvent is evaporated under reduced pressure. The cloudy, white liquid residue is diluted to a volume of about 600 ml. with water. The mixture is filtered, cooled, and acidified with 6 N hydrochloric acid. The white precipitate which forms is separated, filtered, and triturated with about 400 ml. of water. Filtration and drying under high vacuum provides 6.9 g. (89 percent yield) of 2-benzylthio-5-methylbenzoic acid, m.p. 169°-171°C. sint. 167°C.